Cas no 1598361-63-7 (methyl(propan-2-yl)carbamoylmethanesulfonyl chloride)

• Product Name: methyl(propan-2-yl)carbamoylmethanesulfonyl chloride
• CAS No: 1598361-63-7
• MF: C₆H₁₂ClNO₃S
• MW: 213.682379722595
• CID: 6377673
• PubChem ID: 114763837
• Update Time: 2025-10-29

methyl(propan-2-yl)carbamoylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• methyl(propan-2-yl)carbamoylmethanesulfonyl chloride
• 1598361-63-7
• EN300-1120501
• [methyl(propan-2-yl)carbamoyl]methanesulfonyl chloride

• Inchi： 1S/C6H12ClNO3S/c1-5(2)8(3)6(9)4-12(7,10)11/h5H,4H2,1-3H3
• InChI Key： UXIXDZAPGTYLQF-UHFFFAOYSA-N
• SMILES： ClS(CC(N(C)C(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 213.0226421g/mol
• Monoisotopic Mass: 213.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.8Ų

Additional information on methyl(propan-2-yl)carbamoylmethanesulfonyl chloride

Methyl(propan-2-yl)carbamoylmethanesulfonyl Chloride: A Comprehensive Overview

Methyl(propan-2-yl)carbamoylmethanesulfonyl chloride, identified by the CAS number 1598361-63-7, is a versatile and highly functional compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of methanesulfonic acid, modified with a methyl(propan-2-yl)carbamoyl group, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The structure of methyl(propan-2-yl)carbamoylmethanesulfonyl chloride is characterized by its sulfonyl chloride functional group, which is highly reactive and plays a pivotal role in its chemical reactivity. The presence of the methyl(propan-2-yl)carbamoyl group introduces additional functionality, enabling this compound to participate in a wide range of chemical transformations. Recent studies have highlighted its potential as a key intermediate in the synthesis of peptide-based drugs, where its ability to facilitate amide bond formation has proven to be particularly advantageous.

In terms of synthesis, methyl(propan-2-yl)carbamoylmethanesulfonyl chloride can be prepared through various routes, including nucleophilic substitution reactions and coupling reactions. One of the most efficient methods involves the reaction of methanesulfonic acid with an appropriate carbamate precursor under controlled conditions. This approach ensures high yields and excellent purity, making it suitable for large-scale production.

The application of methyl(propan-2-yl)carbamoylmethanesulfonyl chloride extends beyond traditional organic synthesis. Recent advancements have demonstrated its utility in the development of novel materials, such as stimuli-responsive polymers and advanced drug delivery systems. For instance, researchers have exploited its reactivity to incorporate it into polymer backbones, resulting in materials with enhanced mechanical properties and responsiveness to external stimuli.

In the field of pharmacology, methyl(propan-2-yl)carbamoylmethanesulfonyl chloride has shown promise as a building block for the synthesis of bioactive compounds. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis, where precision and efficiency are paramount. Furthermore, its compatibility with modern synthetic techniques, such as solid-phase synthesis and click chemistry, has further expanded its utility in drug discovery programs.

From an environmental perspective, the handling and disposal of methyl(propan-2-yl)carbamoylmethanesulfonyl chloride require careful consideration due to its reactive nature. Studies have shown that it undergoes hydrolysis under certain conditions, leading to the formation of less hazardous byproducts. This information is critical for ensuring safe handling practices and minimizing environmental impact during industrial applications.

In conclusion, methyl(propan-2-yl)carbamoylmethanesulfonyl chloride (CAS No. 1598361-63) stands as a testament to the ingenuity and versatility of modern organic chemistry. Its unique combination of functional groups and reactivity makes it an indispensable tool in various scientific disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.